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Compound of Interest

Compound Name: 1-Pyrenebutylamine

Cat. No.: B013852 Get Quote

This guide provides comprehensive safety and handling protocols for 1-Pyrenebutylamine
(CAS: 205488-15-9), a fluorescent probe and chemical intermediate frequently utilized in

biomedical research and drug development.[1][2] Given its specific hazard profile, adherence

to rigorous safety procedures is paramount to ensure personnel safety and environmental

protection. This document is intended for researchers, laboratory technicians, and drug

development professionals who handle this compound.

Section 1: Core Hazard Identification and GHS
Classification
1-Pyrenebutylamine is classified as hazardous under the Globally Harmonized System

(GHS).[3] Understanding these classifications is the foundation for implementing appropriate

safety measures. The primary risks associated with this compound are acute oral toxicity,

severe eye damage, and significant environmental toxicity.[3]

Table 1: GHS Classification for 1-Pyrenebutylamine
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Hazard Class Hazard Statement GHS Code Signal Word

Acute Toxicity, Oral
Harmful if
swallowed

H302 Danger

Serious Eye Damage
Causes serious eye

damage
H318 Danger

Acute Aquatic Hazard
Very toxic to aquatic

life
H400 Danger

Chronic Aquatic

Hazard

Very toxic to aquatic

life with long lasting

effects

H410 Danger

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3]

The "Danger" signal word underscores the severity of these hazards. The H318 classification is

particularly critical, as it indicates a risk of irreversible eye damage upon contact, necessitating

stringent eye protection protocols. The H400 and H410 classifications demand meticulous

containment to prevent environmental release.[3]

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety
To mitigate the risks associated with 1-Pyrenebutylamine, a systematic approach based on

the hierarchy of controls must be implemented. This framework prioritizes the most effective

control measures down to the least. Personal Protective Equipment (PPE), while essential, is

considered the last line of defense.
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Most Effective

More Effective

Less Effective

Least Effective (Last Line of Defense)

Elimination
(Not Feasible: Compound is required)

Substitution
(Difficult due to unique properties)

Engineering Controls
- Certified Chemical Fume Hood

- Ventilated Enclosure for Weighing

Implement These Controls

Administrative Controls
- Standard Operating Procedures (SOPs)

- Designated Work Areas
- Mandatory Training

Follow These Procedures

Personal Protective Equipment (PPE)
(See Section 3 for details)

Wear as Final Barrier

 

ASSESS THE SPILL
(Is it safe to handle? Is anyone injured?)

SECURE THE AREA
- Alert others

- Restrict access

DON APPROPRIATE PPE
- Goggles & Face Shield

- Gloves (double pair)
- Lab Coat/Apron

- Respirator (if powder)

CONTAIN THE SPILL
- Cover with absorbent material

- Prevent entry into drains

CLEAN UP
- Carefully sweep solid or absorb liquid

- Place in a sealed waste container

DECONTAMINATE AREA
- Wipe spill area with appropriate solvent/detergent

DISPOSE OF WASTE
- Label container as hazardous
- Follow institutional guidelines

REPORT THE INCIDENT
- Inform Lab Supervisor and EHS

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a 1-Pyrenebutylamine spill.
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Specific Emergency Procedures:

Eye Contact: This is a medical emergency due to the H318 hazard. Immediately flush the

eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding

the eyelids open. [4][5]Seek immediate medical attention and provide the Safety Data Sheet

(SDS) to the medical personnel.

Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and water for at least 15 minutes. [5]Seek medical attention if irritation develops.

Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.

Call a poison control center or seek immediate medical attention. [6]* Inhalation: Move the

affected person to fresh air. If they experience difficulty breathing, administer oxygen and

seek immediate medical attention. [4]* Fire: Use a fire extinguisher appropriate for chemical

fires (dry chemical, CO₂, or foam). [7]Personnel should only attempt to extinguish very small

fires if trained to do so; otherwise, evacuate the area and activate the fire alarm. [4]Wear a

self-contained breathing apparatus (SCBA) when fighting chemical fires. [8]

Section 6: Disposal Considerations
Due to its high aquatic toxicity (H400, H410), 1-Pyrenebutylamine and any materials

contaminated with it must not be released into the environment. [3][8]

Waste Categorization: All waste containing this compound, including contaminated labware,

gloves, and absorbent materials, must be classified as hazardous chemical waste.

Containment: Collect waste in clearly labeled, sealed containers that are compatible with the

waste material.

Disposal Route: Disposal must be handled through the institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor. Adhere strictly to

all local, state, and federal regulations.

Section 7: Compound Data Summary
Table 3: Physicochemical Properties of 1-Pyrenebutylamine
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Property Value Source

IUPAC Name 4-pyren-1-ylbutan-1-amine PubChem [3]

CAS Number 205488-15-9 LGC Standards [9]

Molecular Formula C₂₀H₁₉N PubChem [3]

Molecular Weight 273.37 g/mol LGC Standards [9]

Appearance Off-white to yellow solid LookChem [1]

Melting Point 50-60°C LookChem [1]

| Storage | -20°C Freezer | LGC Standards [9]|
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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